Cas no 349-64-4 (3-Amino-4-fluorobenzenesulfonic acid)
349-64-4 structure
Product Name:3-Amino-4-fluorobenzenesulfonic acid
CAS No:349-64-4
MF:C6H6FNO3S
MW:191.18014383316
CID:853185
PubChem ID:15569566
Update Time:2025-04-19
3-Amino-4-fluorobenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-fluorobenzenesulfonic acid
- 2-Aminofluorbenzol-4-sulfonsaeure
- 3-Amino-4-fluorobenzenesulphonic acid
- aminofluorobenzenesulfonicacid
- 3-amino-4-fluorobenzene-1-sulfonic acid
- DTXSID30574502
- MFCD12025945
- AKOS005073707
- SS-3000
- CS-0451500
- SCHEMBL14471903
- 3-Amino-4-fluorobenzenesulfonicacid
- 349-64-4
- J-511612
-
- MDL: MFCD12025945
- Inchi: 1S/C6H6FNO3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,8H2,(H,9,10,11)
- InChI Key: NLCRWSSYHCTAOQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N)F)(=O)(=O)O
Computed Properties
- Exact Mass: 191.00500
- Monoisotopic Mass: 191.00524239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- PSA: 88.77000
- LogP: 2.31660
3-Amino-4-fluorobenzenesulfonic acid Customs Data
- HS CODE:2921420090
- Customs Data:
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Amino-4-fluorobenzenesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048297-1g |
3-Amino-4-fluorobenzenesulfonic acid |
349-64-4 | >95% | 1g |
2388CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048297-500mg |
3-Amino-4-fluorobenzenesulfonic acid |
349-64-4 | >95% | 500mg |
1560CNY | 2021-05-07 | |
| Alichem | A019089359-5g |
3-Amino-4-fluorobenzenesulfonic acid |
349-64-4 | 95% | 5g |
$696.60 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048297-1g |
3-Amino-4-fluorobenzenesulfonic acid |
349-64-4 | >95% | 1g |
2388.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048297-500mg |
3-Amino-4-fluorobenzenesulfonic acid |
349-64-4 | >95% | 500mg |
1560.0CNY | 2021-07-10 | |
| Apollo Scientific | PC6146-500mg |
3-Amino-4-fluorobenzenesulphonic acid |
349-64-4 | 95% | 500mg |
£117.00 | 2025-02-21 | |
| Apollo Scientific | PC6146-1g |
3-Amino-4-fluorobenzenesulphonic acid |
349-64-4 | 95% | 1g |
£185.00 | 2025-02-21 | |
| TRC | A638460-10mg |
3-amino-4-fluorobenzenesulfonic Acid |
349-64-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A638460-50mg |
3-amino-4-fluorobenzenesulfonic Acid |
349-64-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A638460-100mg |
3-amino-4-fluorobenzenesulfonic Acid |
349-64-4 | 100mg |
$ 135.00 | 2022-06-07 |
3-Amino-4-fluorobenzenesulfonic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
349-64-4 (3-Amino-4-fluorobenzenesulfonic acid) Related Products
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- 2369-25-7(Benzenesulfonic acid, 4-amino-3-fluoro-)
- 88884-87-1(Benzenesulfonic acid, 3-amino-, calcium salt (2:1))
- 38962-61-7(5-amino-2-fluorobenzene-1-sulfonic acid)
- 3888-84-4(Benzenesulfonic acid,4-fluoro-3-nitro-)
- 121-47-1(Metanilic acid)
- 20804-28-8(Benzenesulfonic acid,4-amino-3,5-difluoro-)
- 5294-05-3(5-amino-1,3-benzenedissulfonic acid)
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